Cas no 21991-00-4 ([1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester)

• Product Name: [1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester
• CAS No: 21991-00-4
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 250371
• PubChem ID: 4289413
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,5-dicarboxylicacid, 3,5-dimethyl ester
• [1,1'-BIPHENYL] 3,5-DICARBOXYLIC ACID DEMETHYL ESTER
• dimethyl 5-phenylbenzene-1,3-dicarboxylate
• (1,1'-biphenyl)-3,5-dicarboxylic acid,dimethyl ester
• biphenyl-3,5-dicarboxylic acid dimethyl ester
• dimethyl 5-phenylisophthalate
• I11743
• dimethyl biphenyl-3,5-dicarboxylate
• 21991-00-4
• SCHEMBL7823750
• DTXSID30401607
• [1,1'-Biphenyl]3,5-dicarboxylic acid demethyl ester
• GVLNGQSSXSIUGH-UHFFFAOYSA-N
• AKOS005266189
• dimethyl 5-phenylbenzene-1, 3-dicarboxylate
• J-014397
• AC-12341
• Dimethyl [1,1'-biphenyl]-3,5-dicarboxylate

• Inchi： 1S/C16H14O4/c1-19-15(17)13-8-12(11-6-4-3-5-7-11)9-14(10-13)16(18)20-2/h3-10H,1-2H3
• InChI Key： GVLNGQSSXSIUGH-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C=C(C=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 2.92680